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Compound of Interest

Compound Name: 4-Bromofluorobenzene-d4

Cat. No.: B148452

An In-depth Technical Guide to the Safe Handling of 4-Bromofluorobenzene-d4

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a comprehensive overview of the safety data for 4-Bromofluorobenzene-d4, a deuterated
analogue of 4-bromofluorobenzene used in various research applications. The following

sections detail the physical and chemical properties, associated hazards, and necessary safety
precautions for this compound.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling.
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Property

Value

Molecular Formula

CeDaBrF

Molecular Weight 179.02 g/mol [1]

Appearance Colorless to light yellow liquid[2]
Odor Aromatic[2]

Melting Point -16 °C (3 °F)[2][3]

Boiling Point 150 °C (302 °F)[2][3]

Flash Point 53 °C (127 °F)[2]

Density 1.593 g/cm3[2]

Vapor Pressure

4.9 hPa (3.7 mmHg) at 20 °C (68 °F)[2]

Vapor Density

5.6 (Air = 1)[2]

Water Solubility

No data available[2]

Partition Coefficient (n-octanol/water)

log Pow: 3.08[2]

Hazard Identification and Classification

4-Bromofluorobenzene-d4 is classified as a hazardous substance. The following table

summarizes its hazard classifications.

Hazard Class Category

Flammable Liquids Category 3[4]

Skin Irritation Category 2[4]

Eye Irritation Category 2[4]

Acute Toxicity (Inhalation) Category 4[4]

Specific Target Organ Toxicity (Single Exposure)  Category 3[4]

GHS Hazard Pictograms:
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o Flame

e Exclamation Mark

e Health Hazard

Signal Word: Warning[4]

Hazard Statements:

e H226: Flammable liquid and vapor.[4]
e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]
e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If not breathing, give

artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical help.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]
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Fire-Fighting Measures

Due to its flammability, specific precautions must be taken in the event of a fire.

Aspect Details

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.[2]

Hazardous decomposition products formed
under fire conditions include carbon oxides,

Specific Hazards from Combustion _ _
hydrogen bromide gas, and hydrogen fluoride.

[2]

S _ Wear self-contained breathing apparatus for
Fire-Fighting Instructions S
firefighting if necessary.

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and exposure.

Aspect Recommendations

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Keep away from
Handling sources of ignition - No smoking. Use only non-

sparking tools. Provide appropriate exhaust

ventilation.[2]

Store at room temperature in a well-ventilated

Storage ] ]
place.[1][2] Keep container tightly closed.[4][5]

Exposure Controls and Personal Protection

To minimize exposure risk, appropriate engineering controls and personal protective equipment
(PPE) must be utilized.
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Control Parameter Recommended Measures

Engineering Controls Use only outdoors or in a well-ventilated area.[4]

Wear safety glasses with side-shields or

Eye/Face Protection )
chemical goggles.[2]

Skin Protection Wear protective gloves and clothing.[2][4]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, NIOSH/MSHA approved
respiratory protection should be worn.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-
Bromofluorobenzene-d4 in a laboratory setting.

Click to download full resolution via product page
Caption: Safe Handling Workflow for 4-Bromofluorobenzene-d4.

Toxicological Information

While comprehensive toxicological data for the deuterated form is not readily available, the
information for 4-bromofluorobenzene is relevant.

Toxicity Metric Value Species

Oral LD50 2,700 mg/kg Rat[5]
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It is important to note that no ingredient in this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[5]

Conclusion

4-Bromofluorobenzene-d4 is a flammable and hazardous chemical that requires careful
handling to ensure the safety of laboratory personnel. By adhering to the guidelines outlined in
this technical guide, researchers can minimize risks and maintain a safe working environment.
Always consult the most recent Safety Data Sheet from your supplier before use and ensure
that all personnel are trained on the appropriate handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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